Cas no 2172447-57-1 (9H-fluoren-9-ylmethyl N-({5-(4-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate)

• Product Name: 9H-fluoren-9-ylmethyl N-({5-(4-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• CAS No: 2172447-57-1
• MF: C₂₈H₃₀N₂O₄
• MW: 458.548807621002
• CID: 5959910
• PubChem ID: 165786385
• Update Time: 2025-07-15

9H-fluoren-9-ylmethyl N-({5-(4-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl N-({5-(4-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• 2172447-57-1
• 9H-fluoren-9-ylmethyl N-({5-[(4-hydroxybutyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• EN300-1591882

• Inchi： 1S/C28H30N2O4/c31-14-6-5-13-29-20-11-12-27-19(15-20)16-21(34-27)17-30-28(32)33-18-26-24-9-3-1-7-22(24)23-8-2-4-10-25(23)26/h1-4,7-12,15,21,26,29,31H,5-6,13-14,16-18H2,(H,30,32)
• InChI Key： UVSBGINNKJDJLJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCCCO

Computed Properties

• Exact Mass: 458.22055744g/mol
• Monoisotopic Mass: 458.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 79.8Ų

Additional information on 9H-fluoren-9-ylmethyl N-({5-(4-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate

Recent Advances in the Study of 9H-fluoren-9-ylmethyl N-({5-(4-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS: 2172447-57-1)

The compound 9H-fluoren-9-ylmethyl N-({5-(4-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS: 2172447-57-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in drug delivery systems and targeted therapies. The presence of the fluorenylmethyl carbamate group and the hydroxybutylamino benzofuran moiety makes it a versatile candidate for further exploration.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic techniques, including solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis (MAOS), to achieve high yields and purity. The compound's ability to act as a protecting group for amines in peptide synthesis has also been a subject of investigation, highlighting its utility in the development of novel peptide-based therapeutics.

In addition to its synthetic applications, 9H-fluoren-9-ylmethyl N-({5-(4-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate has been evaluated for its pharmacological properties. Preliminary in vitro studies have demonstrated its potential as a modulator of specific biological pathways, including those involved in inflammation and cancer progression. The compound's ability to interact with key enzymes and receptors has been elucidated through molecular docking studies, providing insights into its mechanism of action.

Further research has explored the compound's stability and degradation profile under various physiological conditions. Stability studies have revealed that the compound remains intact in acidic environments, making it suitable for oral administration. However, its susceptibility to enzymatic degradation in the liver necessitates the development of targeted delivery systems to enhance its therapeutic window.

The potential applications of this compound extend beyond traditional small-molecule therapeutics. Recent advancements in nanotechnology have enabled its incorporation into polymeric nanoparticles and liposomes, improving its delivery to specific tissues and cells. These formulations have shown enhanced efficacy in preclinical models, particularly in targeting tumor microenvironments and overcoming drug resistance.

Despite these promising findings, challenges remain in the clinical translation of 9H-fluoren-9-ylmethyl N-({5-(4-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate. Issues such as scalability of synthesis, long-term toxicity, and pharmacokinetic optimization need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, the ongoing research on 9H-fluoren-9-ylmethyl N-({5-(4-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS: 2172447-57-1) underscores its significance in the field of chemical biology and pharmaceutical sciences. Its unique structural attributes and versatile applications make it a compelling candidate for further investigation. As research progresses, this compound may pave the way for innovative therapeutic strategies and contribute to the advancement of precision medicine.